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Abstract

Dimethylcarbamic acid (DMCA), while itself an unstable compound, is the parent acid to a
significant class of stable derivatives, namely dimethylcarbamates. These derivatives have
found extensive applications across various scientific and industrial domains, most notably in
the development of pharmaceuticals and pesticides. Their primary mechanism of action often
involves the inhibition of acetylcholinesterase, an enzyme critical to nerve function. This
technical guide provides a comprehensive overview of the molecular and physicochemical
properties of dimethylcarbamic acid, details the biological pathways influenced by its
derivatives, and presents standardized experimental protocols for the synthesis of these
valuable compounds.

Molecular Profile

Dimethylcarbamic acid is an organic compound characterized by a carbamic acid functional
group with two methyl groups attached to the nitrogen atom.[1] Due to its inherent instability, it
is most commonly studied and utilized through its more stable ester and salt derivatives.[2]

Molecular Formula and Weight

The fundamental molecular details of dimethylcarbamic acid are summarized in the table
below.
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Property Value Citation(s)
Molecular Formula C3H7NO2 [3]
Molecular Weight 89.09 g/mol [3114]
IUPAC Name dimethylcarbamic acid [3]

CAS Number 7260-94-8 [3]

Canonical SMILES

CN(C)C(=0)0

[3]

InChl Key

DWLVWMUCHSLGSU-
UHFFFAOYSA-N

[3]4]

Physicochemical Properties

The physicochemical properties of dimethylcarbamic acid are crucial for understanding its

behavior in various chemical and biological systems. While the free acid is unstable, its

predicted and observed properties provide valuable insights.

Property

Value

Citation(s)

Physical State

Colorless to pale yellow liquid

[1]5]

Water Solubility

Approx. 626 g/L at 25°C

[4]

(predicted)
pKa -1.67 + 0.12 (predicted) [4]
XLogP3 -0.2 [3]
Topological Polar Surface Area  40.5 A2 [3]

Biological Activity and Signaling Pathways

The biological significance of dimethylcarbamic acid is primarily manifested through its

derivatives, which are potent inhibitors of acetylcholinesterase (AChE).[6] AChE is a key

enzyme in the cholinergic nervous system, responsible for the hydrolysis of the

neurotransmitter acetylcholine.
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Acetylcholinesterase Inhibition

Carbamate derivatives of dimethylcarbamic acid act as pseudo-irreversible inhibitors of
AChE.[7] They bind to the active site of the enzyme, leading to carbamylation of a serine
residue. This carbamylated enzyme is unable to hydrolyze acetylcholine, resulting in an
accumulation of the neurotransmitter in the synaptic cleft and subsequent overstimulation of
cholinergic receptors.[8] This mechanism is the basis for the therapeutic effects of drugs like
rivastigmine in Alzheimer's disease and the neurotoxic effects of carbamate pesticides.[7]
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Acetylcholinesterase inhibition by carbamates.

Experimental Protocols

Due to the instability of dimethylcarbamic acid, synthetic protocols typically focus on its more
stable derivatives. The following is a representative protocol for the synthesis of carbamates
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utilizing a continuous-flow system, which offers excellent control over reaction parameters.[9]

Continuous-Flow Synthesis of Carbamates

This method describes the synthesis of carbamates from an amine, an alkyl halide, and carbon
dioxide using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a catalyst.[9][10]

Materials:

Amine (1.0 eq)

Alkyl bromide (2.0 eq)

1,8-Diazabicyclo[5.4.0]Jundec-7-ene (DBU) (2.0 eq)

Acetonitrile (MeCN)

Carbon dioxide (CO2)

Equipment:

o Continuous-flow chemistry system (e.g., Vapourtec E-series) with a 10 mL coil reactor

» Back-pressure regulator

e Mass flow controller for CO2

Procedure:

o Reagent Preparation: Prepare a solution of the corresponding amine (1.0 eq, 4.29 mmol),
alkyl bromide (2.0 eq, 8.58 mmol), and DBU (2.0 eq, 8.58 mmol) in 5 mL of acetonitrile.[9]

e System Setup:

o Heat the 10 mL coil reactor to 70 °C.[9]

o Set the back-pressure regulator to 3 bar.[9]

e Reaction Execution:
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o Pump the reagent mixture through the reactor at a flow rate of 250 pL/min.[10]

o Introduce CO: into the system using a mass flow controller at a flow rate of 6.0 mL/min.
[10]

e Work-up and Purification:
o Collect the reaction mixture from the reactor outlet.
o Concentrate the mixture under reduced pressure.

o Purify the crude product by standard chromatographic techniques to yield the desired
carbamate.[10]
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Workflow for continuous-flow carbamate synthesis.

Applications in Research and Drug Development

Derivatives of dimethylcarbamic acid are instrumental in several areas of research and
development:
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e Neuroscience: As acetylcholinesterase inhibitors, they are crucial tools for studying the
cholinergic system and for the development of therapeutics for neurodegenerative diseases
such as Alzheimer's and Parkinson's disease.[7]

o Pesticide Development: The potent inhibitory effect on insect acetylcholinesterase makes
dimethylcarbamates effective insecticides.[6]

o Organic Synthesis: Dimethylcarbamoyl chloride, a derivative, is a versatile reagent for the
introduction of a dimethylcarbamoyl group onto various molecules.[2]

Conclusion

Dimethylcarbamic acid, through its diverse and stable derivatives, represents a cornerstone
in the fields of medicinal chemistry, neurobiology, and agricultural science. A thorough
understanding of its fundamental properties, the biological pathways modulated by its
derivatives, and the synthetic methodologies to access these compounds is essential for
researchers and scientists. The continued exploration of this chemical class holds significant
promise for the development of novel therapeutics and other advanced chemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.researchgate.net/figure/nhibition-scheme-of-AChE-by-carbamate-pesticides-46_fig2_343384684
https://pmc.ncbi.nlm.nih.gov/articles/PMC10734002/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Carbamates_from_Amines_and_Carbon_Dioxide.pdf
https://www.benchchem.com/product/b1202106#dimethylcarbamic-acid-molecular-formula-and-weight
https://www.benchchem.com/product/b1202106#dimethylcarbamic-acid-molecular-formula-and-weight
https://www.benchchem.com/product/b1202106#dimethylcarbamic-acid-molecular-formula-and-weight
https://www.benchchem.com/product/b1202106#dimethylcarbamic-acid-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

